Cas no 1218791-44-6 (N-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine)

• Product Name: N-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• CAS No: 1218791-44-6
• MF: C₁₂H₂₀BN₃O₂
• MW: 249.117102622986
• MDL: MFCD12546554
• CID: 828300
• PubChem ID: 46739642
• Update Time: 2025-06-13

N-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
• 2-Ethylaminopyrimidine-5-boronic acid, pinacol ester
• 2-Ethylaminopyrimidine-5-boronic acid pinacol ester
• FCH2799508
• AM91171
• OR361210
• AX8236118
• X1778
• N-ethyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrimidin-2-amine
• N-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimid
• 2-Pyrimidinamine, N-ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AS-55544
• CS-0152018
• N-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinamine
• C71817
• DTXSID80675235
• MFCD12546554
• DB-365103
• 2-Ethylaminopyrimidine-5-boronic acid,pinacol ester
• SCHEMBL2067804
• AKOS016004752
• 1218791-44-6
• SB55507

• MDL： MFCD12546554
• Inchi： 1S/C12H20BN3O2/c1-6-14-10-15-7-9(8-16-10)13-17-11(2,3)12(4,5)18-13/h7-8H,6H2,1-5H3,(H,14,15,16)
• InChI Key： QZSWEVVTXWRLLI-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(NCC)N=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.16500
• Monoisotopic Mass: 249.1648571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3

Experimental Properties

• PSA: 56.27000
• LogP: 1.28060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine

N-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine (CAS No. 1218791-44-6): A Versatile Boron-Containing Building Block for Organic Synthesis

The compound N-Ethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine (CAS No. 1218791-44-6) is a highly valuable boronic ester derivative, widely recognized for its role in Suzuki-Miyaura cross-coupling reactions. This pyrimidine-based boronate is a critical intermediate in pharmaceutical research, agrochemical development, and materials science. Its unique boron-protecting group (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) ensures stability while enabling efficient C-C bond formation under mild conditions.

In recent years, the demand for boron-containing compounds has surged due to their applications in drug discovery and organic electronics. Researchers frequently search for "N-Ethyl-5-boronic acid pyrimidine derivatives" or "CAS 1218791-44-6 supplier" to source this compound for catalysis studies and medicinal chemistry. Its compatibility with palladium-catalyzed reactions makes it indispensable for constructing complex heterocyclic scaffolds, a hot topic in AI-assisted molecular design.

The N-Ethyl-5-(dioxaborolanyl)pyrimidin-2-amine structure offers excellent solubility in common organic solvents (e.g., THF, DMF), facilitating its use in high-throughput screening. A trending question among chemists is: "How to optimize Suzuki coupling with CAS 1218791-44-6?" Studies suggest that ligand choice (e.g., SPhos) and base selection (K₂CO₃) significantly impact yields. This aligns with the broader industry focus on green chemistry, where low-catalyst-loading protocols are prioritized.

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Innovative applications include its use in OLED materials, where pyrimidine-boronate hybrids enhance electron transport properties. This connects to the rising interest in flexible displays and wearable tech. Additionally, its ethylamino group allows further functionalization, addressing the demand for modular synthesis in combinatorial chemistry workflows.

Storage recommendations (-20°C under inert atmosphere) and handling precautions (moisture-sensitive) are critical for maintaining reactivity—a common concern in lab-scale applications. Suppliers often highlight its GC/MS compatibility and provide COA (Certificate of Analysis) documentation, which aligns with quality assurance trends in fine chemical procurement.

In summary, CAS 1218791-44-6 exemplifies the intersection of synthetic utility and industrial relevance. Its adaptability in bioconjugation, material science, and catalytic systems ensures sustained interest, while digital lab notebooks and electronic lab marketplaces drive its discoverability among modern researchers.